Cas no 1804401-81-7 (Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate
• CAS No: 1804401-81-7
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948243
• Update Time: 2025-10-31

Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)9-7(5-13)3-4-8(6-14)10(9)12/h3-4,14H,2,6H2,1H3
• InChI Key： IJQNOTKJUZMKCR-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=C(C#N)C=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate

Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate (CAS No. 1804401-81-7): A Comprehensive Overview

Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate, identified by its CAS number 1804401-81-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in various scientific domains. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a hydroxymethyl moiety, makes it a versatile intermediate in organic synthesis and drug development.

The< strong>Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate molecule exhibits unique chemical properties that make it valuable in synthetic chemistry. The bromo atom provides a reactive site for further functionalization, while the cyano group can participate in various transformations, such as reduction to an amine or substitution reactions. Additionally, the hydroxymethyl group offers opportunities for further derivatization, including etherification or esterification processes.

In recent years, there has been growing interest in the applications of this compound in pharmaceutical research. The structural features of Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate make it a promising candidate for the synthesis of bioactive molecules. Researchers have been exploring its potential in developing novel therapeutic agents targeting various diseases. For instance, the< strong>Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate has been investigated as a precursor in the synthesis of heterocyclic compounds, which are known for their diverse biological activities.

One of the most compelling aspects of Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate is its role in medicinal chemistry. The< strong>bromo, cyano, and hydroxymethyl functional groups provide multiple points for chemical modification, allowing chemists to tailor the molecule for specific biological targets. This flexibility has led to several innovative synthetic strategies being developed using this compound as a key intermediate. For example, researchers have utilized Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate to synthesize novel analogs of known drugs, with the aim of improving their efficacy and reducing side effects.

The< strong>Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate has also been explored in the context of material science. Its unique chemical properties make it suitable for applications in polymer chemistry and material design. The ability to incorporate this compound into polymers can lead to materials with enhanced functionality and performance. For instance, researchers have investigated its use in creating conductive polymers or materials with specific optical properties.

In conclusion, Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate (CAS No. 1804401-81-7) is a multifaceted compound with significant potential in various scientific fields. Its complex structure and diverse functional groups make it a valuable intermediate in organic synthesis and drug development. The ongoing research into its applications highlights its importance as a building block for novel bioactive molecules and advanced materials. As scientific understanding continues to evolve, it is likely that Ethyl 2-bromo-6-cyano-3-(hydroxymethyl)benzoate will play an increasingly important role in future innovations.